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Compound of Interest

Compound Name: 3-(Furan-3-yl)-3-oxopropanenitrile

Cat. No.: B1282633

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of a synthetic route to 3-(Furan-3-yl)-3-
oxopropanenitrile, a valuable building block in medicinal chemistry and drug development.
The following sections present quantitative data, a comprehensive experimental protocol, and a
visual representation of the synthetic pathway to facilitate understanding and replication.

Data Summary

The following table summarizes the key quantitative data for the synthesis of 3-(Furan-3-yl)-3-
oxopropanenitrile.
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Parameter

Value

Reference

Starting Material 1

Ethyl 3-furancarboxylate

[1]

Starting Material 2 Acetonitrile [1]
Reagent n-Butyllithium [1]
Solvent Tetrahydrofuran, Hexane [1]
Reaction Temperature -78 °C [1]
Reaction Time 3 hours [1]
Yield 39% [1]
CAS Number 96220-13-2 [1]
Molecular Formula C7HsNO2 [1]
Molecular Weight 135.12 g/mol [1]

Synthetic Pathway

A known method for the synthesis of 3-(Furan-3-yl)-3-oxopropanenitrile involves the acylation
of the acetonitrile anion with ethyl 3-furancarboxylate.[1] This reaction is a form of Claisen

condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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